Cas no 595-37-9 (Dimebutic acid)

Dimebutic acid Properties

Names and Identifiers

• 2,2-Dimethylbutanoic acid
• 2,2-Dimethyl-n-butyric Acid
• 2,2-Dimethylbutyric Acid
• 2,2'-DIMETHYL BUTANOIC ACID
• 2.2-Dimethylbutyricacid
• DMBA
• Butyricacid, 2,2-dimethyl- (6CI,7CI,8CI)
• Butyric acid, a,a-dimethyl- (3CI)
• NSC16045
• NSC 741804
• Neohexanoic acid
• a,a-Dimethylbutanoic acid
• a,a-Dimethylbutyric acid
• Butanoic acid,2,2-dimethyl-
• Butanoic acid, 2,2-dimethyl-
• 2,2-dimethyl-butanoic acid
• 2,2-Dimethyl Butyric Acid
• 2,2-Dimethyl butanoic acid
• Butyric acid, 2,2-dimethyl-
• dimethyl ethyl acetic acid
• 2,2-dimethyl-butyric acid
• AY606CN05O
• VUAXHMVRKOTJKP-UHFFFAOYSA-N
• .alpha.,.alpha.-Dimethylbutyric acid
• .alpha.,.alpha.-Dimethylbutanoic acid
• 2,2-Dimethylbutyrica
• Dimebutic acid
• NSC 16045
• Tox21_200740
• NCGC00090948-01
• HMS3039B09
• EN300-64847
• W-105316
• 1219804-04-2
• Dimebutic acid [INN]
• CHEMBL286013
• NCGC00090948-02
• alpha,alpha-Dimethylbutyric acid
• FT-0609269
• DS-14471
• MFCD00004200
• Z995036360
• 2,2-DimethylbutanoicAcid-d6
• CAS-595-37-9
• EC 209-865-0
• InChI=1/C6H12O2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8
• 2,2-dimethylbutyrate
• Q27117928
• NSC-741804
• EINECS 209-865-0
• alpha,alpha-Dimethylbutanoic acid
• FT-0653122
• CS-W016597
• BDBM50566497
• SMR001261422
• NS00003624
• 2,2-Dimethylbutyric acid, 96%
• 2.2-Dimethylbutyric acid
• MLS002174247
• DTXCID8012811
• D2429
• LMFA01020078
• CHEBI:38649
• DTXSID0032811
• 2,2-Dimethylbutanoicacid
• UNII-AY606CN05O
• NCGC00258294-01
• AKOS009158866
• Butanoic acid,2-dimethyl-
• SCHEMBL47533
• 595-37-9
• 2,2-dimethylbutyric-d11 acid
• NSC-16045
• 2,2'-DIMETHYLPROPIONIC ACID
• DB-027513
• DA-69626
• BRD-K44963273-001-06-9
• +Expand

• MDL： MFCD00004200
• InChIKey： VUAXHMVRKOTJKP-UHFFFAOYSA-N
• Inchi： 1S/C6H12O2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O
• BRN： 1720666

Computed Properties

• Exact Mass: 116.08373g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.08373g/mol
• Monoisotopic Mass: 116.08373g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 8
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.50720
• PSA: 37.30000
• Refractive Index: n20/D 1.4154(lit.)
• Boiling Point: 186°C(lit.)
• Melting Point: -14°C
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Decomposition: 176-178 ºC
• Density: 0.928 g/mL at 25 °C(lit.)

Dimebutic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37
• Safety Instruction： S26-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3265
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：Comb liq

Dimebutic acid Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters